Cas no 61173-81-7 (Cycloheptanecarboxylic acid, 1-cyano-, ethyl ester)
61173-81-7 structure
Product Name:Cycloheptanecarboxylic acid, 1-cyano-, ethyl ester
CAS No:61173-81-7
MF:C11H17NO2
MW:195.258183240891
CID:489662
PubChem ID:71398650
Update Time:2025-04-19
Cycloheptanecarboxylic acid, 1-cyano-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanecarboxylic acid, 1-cyano-, ethyl ester
- 1-cyano-cycloheptanecarboxylic acid ethyl ester
- ethyl 1-cyanocycloheptane-1-carboxylate
- 61173-81-7
- DTXSID80820061
- AKOS017515340
- YMIRBIJBYWVFNV-UHFFFAOYSA-N
- 1-Cyano-cycloheptanecarboxylic acid, ethyl ester
-
- Inchi: 1S/C11H17NO2/c1-2-14-10(13)11(9-12)7-5-3-4-6-8-11/h2-8H2,1H3
- InChI Key: YMIRBIJBYWVFNV-UHFFFAOYSA-N
- SMILES: O(CC)C(C1(C#N)CCCCCC1)=O
Computed Properties
- Exact Mass: 195.12601
- Monoisotopic Mass: 195.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
Cycloheptanecarboxylic acid, 1-cyano-, ethyl ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
61173-81-7 (Cycloheptanecarboxylic acid, 1-cyano-, ethyl ester) Related Products
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